Cas no 62259-92-1 (7-Benzyl-2-Methyl-5,6,7,8-Tetrahydropyrido3,4-DPyrimidin-4(3h)-One)

7-Benzyl-2-Methyl-5,6,7,8-Tetrahydropyrido3,4-DPyrimidin-4(3h)-One structure
62259-92-1 structure
Product Name:7-Benzyl-2-Methyl-5,6,7,8-Tetrahydropyrido3,4-DPyrimidin-4(3h)-One
CAS No:62259-92-1
MF:C15H17N3O
MW:255.314983129501
MDL:MFCD22552967
CID:452133
PubChem ID:135553026
Update Time:2025-04-19

7-Benzyl-2-Methyl-5,6,7,8-Tetrahydropyrido3,4-DPyrimidin-4(3h)-One Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-methyl-7-(phenylmethyl)-
    • 7-Benzyl-2-Methyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyriMidin-4-one
    • 7-Benzyl-2-methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one
    • 7-benzyl-2-methyl-5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-ol
    • 7-Benzyl-2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one
    • HSHFWFQDSHKRIT-UHFFFAOYSA-N
    • HMS3437G04
    • 7-Benzyl-2-methyl-5,6,7,8-tetrahydro-pyrido[3,4-d]pyrimidin-4-ol
    • NE53981
    • AKOS025214228
    • DS-13450
    • BB 0266449
    • SR-01000375770
    • SCHEMBL3053501
    • CS-D0527
    • 62259-92-1
    • CCG-335828
    • EN300-69603
    • F51872
    • SY102855
    • AKOS016344878
    • ASN 10034109
    • 7-benzyl-2-methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-ol
    • Z1117858329
    • A916860
    • MFCD22552967
    • SR-01000375770-1
    • 7-benzyl-2-methyl-3,5,6,8-tetrahydropyrido[3,4-d]pyrimidin-4-one
    • AKOS023596655
    • DB-170099
    • 7-Benzyl-2-Methyl-5,6,7,8-Tetrahydropyrido3,4-DPyrimidin-4(3h)-One
    • MDL: MFCD22552967
    • Inchi: 1S/C15H17N3O/c1-11-16-14-10-18(8-7-13(14)15(19)17-11)9-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H,16,17,19)
    • InChI Key: HSHFWFQDSHKRIT-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(CN(CC3C=CC=CC=3)CC2)N=C(C)N1

Computed Properties

  • Exact Mass: 255.13731
  • Monoisotopic Mass: 255.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.7
  • XLogP3: 0.7

Experimental Properties

  • PSA: 44.7

7-Benzyl-2-Methyl-5,6,7,8-Tetrahydropyrido3,4-DPyrimidin-4(3h)-One Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,Room Temperature

7-Benzyl-2-Methyl-5,6,7,8-Tetrahydropyrido3,4-DPyrimidin-4(3h)-One Pricemore >>

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